Cas no 69868-05-9 (Nonadecanoic acid,2-ethyl-)

• Product Name: Nonadecanoic acid,2-ethyl-
• CAS No: 69868-05-9
• MF: C₂₁H₄₂O₂
• MW: 326.556987285614
• CID: 504534
• PubChem ID: 112164
• Update Time: 2025-04-19

Nonadecanoic acid,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Nonadecanoic acid,2-ethyl-
• 2-ethylnonadecan-1-oic acid
• 2-ethylnonadecanoic acid
• Nonadecanoic acid, 2-ethyl-
• SCHEMBL5878966
• EINECS 274-167-5
• 69868-05-9
• NS00063103
• DTXSID80887679

• Inchi： 1S/C21H42O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(4-2)21(22)23/h20H,3-19H2,1-2H3,(H,22,23)
• InChI Key： SEVBTWRNJDEVHQ-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 326.31866
• Monoisotopic Mass: 326.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.882
• Boiling Point: 443.2°C at 760 mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.457
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids